Cas no 6971-10-4 (2-Butenoic acid,4-amino-4-oxo-, methyl ester, (2E)-)

• Product Name: 2-Butenoic acid,4-amino-4-oxo-, methyl ester, (2E)-
• CAS No: 6971-10-4
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 517385
• PubChem ID: 5354793
• Update Time: 2025-04-19

2-Butenoic acid,4-amino-4-oxo-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-amino-4-oxo-, methyl ester, (2E)-
• UNII-PV8Q2C7J4Q
• 3-Carbamoyl-acrylic acid methyl ester
• Fumaramic acid, methyl ester
• 2-Butenoic acid, 4-amino-4-oxo-, methyl ester, (E)-
• 2-Butenoic acid, 4-amino-4-oxo-, methyl ester, (2E)-
• methyl (E)-4-amino-4-oxobut-2-enoate
• Methyl (2E)-4-amino-4-oxobut-2-enoate
• SCHEMBL14771182
• methyl 4-amino-4-oxobut-2-enoate
• NSC19672
• AKOS006375255
• G11748
• NSC-19672
• Methyl (2E)-4-amino-4-oxo-2-butenoate
• methyl fumaramate
• SCHEMBL9594567
• 6971-10-4
• PV8Q2C7J4Q

• Inchi： 1S/C5H7NO3/c1-9-5(8)3-2-4(6)7/h2-3H,1H3,(H2,6,7)/b3-2+
• InChI Key： VNVPVYUTTNLIEE-NSCUHMNNSA-N
• SMILES： O(C)C(/C=C/C(N)=O)=O

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.184
• Boiling Point: 291.9°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.473
• PSA: 69.39
• LogP: -0.09880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters